molecular formula C23H23N3O2 B7561926 N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide

N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide

Cat. No. B7561926
M. Wt: 373.4 g/mol
InChI Key: TWCABHWASFMIIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide, also known as NM-2201, is a synthetic cannabinoid that has gained popularity in scientific research due to its potential therapeutic applications. This compound belongs to the family of indole-derived synthetic cannabinoids and has a similar structure to other synthetic cannabinoids such as JWH-018 and AM-2201. In

Mechanism of Action

N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to a range of physiological and biochemical effects. N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, pain, and inflammation.
Biochemical and Physiological Effects:
N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has a range of biochemical and physiological effects, which have been extensively studied in scientific research. It has been shown to have analgesic and anti-inflammatory properties, making it a potential treatment for chronic pain and inflammation. N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has also been shown to have neuroprotective effects, which may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has several advantages for scientific research, including its high purity, stability, and potency. It is also readily available for purchase from reputable suppliers. However, there are limitations to using N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide in lab experiments, including the potential for toxicity and the lack of long-term safety data.

Future Directions

There are several future directions for research on N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide. One area of interest is its potential use in treating anxiety and depression. Additionally, further research is needed to understand the long-term safety and toxicity of N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide. Finally, N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide may have potential applications in the development of novel cannabinoid-based therapies for a range of diseases and conditions.
Conclusion:
In conclusion, N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide is a synthetic cannabinoid that has gained popularity in scientific research due to its potential therapeutic applications. It has a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and neuroprotective properties. N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has several advantages for scientific research, including its high purity, stability, and potency, but there are also limitations to its use. Future research on N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide may lead to the development of novel cannabinoid-based therapies for a range of diseases and conditions.

Synthesis Methods

The synthesis of N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide involves the reaction of 4-methylbenzoyl chloride with piperidine to form 1-(4-methylbenzoyl)piperidine. This intermediate is then reacted with isoquinoline-1-carboxylic acid to form N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide. The synthesis of N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has been optimized to produce high yields and purity, making it a suitable compound for scientific research.

Scientific Research Applications

N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective properties. N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has also been studied for its potential use in treating anxiety and depression. Additionally, N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide has been used in research to understand the endocannabinoid system and its role in various physiological processes.

properties

IUPAC Name

N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O2/c1-16-6-8-18(9-7-16)23(28)26-14-11-19(12-15-26)25-22(27)21-20-5-3-2-4-17(20)10-13-24-21/h2-10,13,19H,11-12,14-15H2,1H3,(H,25,27)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TWCABHWASFMIIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)N2CCC(CC2)NC(=O)C3=NC=CC4=CC=CC=C43
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(4-methylbenzoyl)piperidin-4-yl]isoquinoline-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.